Cas no 166446-31-7 (2-fluoro-4-(4-methylphenyl)benzonitrile)

2-fluoro-4-(4-methylphenyl)benzonitrile structure
166446-31-7 structure
Product Name:2-fluoro-4-(4-methylphenyl)benzonitrile
CAS No:166446-31-7
MF:C14H10FN
MW:211.234306812286
MDL:MFCD22375072
CID:2781194
PubChem ID:22886905
Update Time:2025-04-21

2-fluoro-4-(4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(4-methylphenyl)benzonitrile
    • 3-Fluoro-4'-methyl[1,1'-biphenyl]-4-carbonitrile
    • 166446-31-7
    • [1,1'-Biphenyl]-4-carbonitrile, 3-fluoro-4'-methyl-
    • SCHEMBL12012339
    • DTXSID10628739
    • BS-21682
    • 3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbonitrile
    • MFCD22375072
    • CS-0211275
    • MDL: MFCD22375072
    • Inchi: 1S/C14H10FN/c1-10-2-4-11(5-3-10)12-6-7-13(9-16)14(15)8-12/h2-8H,1H3
    • InChI Key: COCNSAYZRFHUDV-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 211.08000
  • Monoisotopic Mass: 211.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.67278

2-fluoro-4-(4-methylphenyl)benzonitrile Pricemore >>

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